3',3'''-Bi-p-acetanisidide-d6
Description
3',3'''-Bi-p-acetanisidide-d6 is a deuterated analog of 3',3'''-Bi-p-acetanisidide, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in analytical chemistry, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, where it serves as an internal standard for precise quantification . The deuterium substitution increases molecular mass without significantly altering chemical reactivity, ensuring minimal interference in biological or chemical assays. Its synthesis typically involves deuteration of the parent compound under controlled conditions to achieve high isotopic purity (>98%), a critical parameter for reliable analytical applications .
Properties
Molecular Formula |
C₁₈H₁₄D₆N₂O₄ |
|---|---|
Molecular Weight |
334.4 |
Synonyms |
N,N’-(6,6’-Dimethoxy[1,1’-biphenyl]-3,3’-diyl)bisacetamide-d6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Analytical Utility : Deuterated compounds like this compound are indispensable in MS-based metabolomics, where co-eluting compounds require isotopic distinction .
- Synthetic Precision : Methods from and underscore the need for enzymatic or chromatographic precision to achieve high purity, mirroring pharmacopeial standards for APIs .
- Future Directions : Computational modeling () could further optimize deuteration sites or predict stability, enhancing synthetic efficiency.
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